Cas no 109267-51-8 (2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)-)

• Product Name: 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)-
• CAS No: 109267-51-8
• MF: C₉H₁₅NOS₃
• MW: 249.416498422623
• MDL: MFCD25372728
• CID: 1191248
• PubChem ID: 131865710
• Update Time: 2025-10-30

2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)-
• (S)-1-(4-Isopropyl-2-thioxothiazolidin-3-yl)-2-(methylthio)ethan-1-one
• 109267-51-8

• MDL： MFCD25372728
• Inchi： 1S/C9H15NOS3/c1-6(2)7-4-14-9(12)10(7)8(11)5-13-3/h6-7H,4-5H2,1-3H3/t7-/m1/s1
• InChI Key： MERGCUOMLLOJQE-SSDOTTSWSA-N
• SMILES： S1C(N(C(CSC)=O)[C@H](C1)C(C)C)=S

Computed Properties

• Exact Mass: 249.03175
• Monoisotopic Mass: 249.03157762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 20.31

Additional information on 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)-

Introduction to 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)- (CAS No. 109267-51-8)

The compound 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)-, identified by its CAS number 109267-51-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolidinethione class, a heterocyclic sulfone derivative known for its diverse biological activities. The presence of the (S)-configuration at the chiral center adds an additional layer of complexity and interest, as stereochemistry often plays a crucial role in the efficacy and selectivity of bioactive molecules.

Thiazolidinethiones are structurally characterized by a five-membered ring containing sulfur and nitrogen atoms. The specific substitution pattern in 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)- includes a tertiary butyl group at the 4-position and a methylthioacetyl moiety at the 3-position. This unique arrangement imparts distinct chemical and biological properties, making it a valuable scaffold for drug discovery and development. The (S)-configuration further influences its interactions with biological targets, necessitating detailed structural-activity relationship studies to optimize its therapeutic potential.

In recent years, there has been growing interest in thiazolidinethiones due to their reported antimicrobial, anti-inflammatory, and anticancer properties. The sulfur atom in these compounds can participate in various chemical reactions, including nucleophilic substitutions and redox processes, which are essential for their biological function. The (methylthio)acetyl group at the 3-position introduces a polar moiety that can enhance solubility and binding affinity to biological targets. Additionally, the tertiary butyl group at the 4-position may contribute to steric hindrance, influencing how the molecule interacts with proteins or enzymes.

One of the most compelling aspects of 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)- is its potential as a lead compound for developing novel therapeutics. Researchers have been exploring its derivatives to identify more potent and selective agents targeting specific diseases. For instance, studies have shown that modifications in the thiazolidinethione core can modulate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These insights are crucial for designing molecules that exhibit improved bioavailability and reduced toxicity.

The stereochemical aspect of this compound is particularly noteworthy. The (S)-configuration at the chiral center can significantly affect its pharmacological profile. Enantiomers of a molecule often exhibit different biological activities due to their distinct interactions with chiral receptors or enzymes. Therefore, understanding the three-dimensional structure of 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)- is essential for rational drug design. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its conformational preferences and binding modes.

Recent advancements in computational chemistry have also played a pivotal role in studying this compound. Molecular docking simulations can predict how 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)- interacts with biological targets such as enzymes or receptors. These simulations help identify key binding residues and optimize lead structures before experimental validation. Additionally, virtual screening techniques allow researchers to rapidly assess large libraries of compounds for potential activity against specific disease targets.

The pharmaceutical industry has been particularly interested in thiazolidinethiones due to their versatility as drug candidates. Several clinical trials have evaluated derivatives of this class for treating conditions ranging from infectious diseases to chronic inflammatory disorders. While 2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, (S)- itself may not be in clinical development yet, its structural features make it a promising candidate for future therapeutic applications. Further preclinical studies are needed to assess its safety profile and efficacy in animal models before human trials can commence.

In conclusion,2-Thiazolidinethione, 4-(1-methylethyl)-3-[(methylthio)acetyl]-, particularly the (S)-enantiomer identified by CAS number 109267-51-8, represents an intriguing compound with significant potential in medicinal chemistry. Its unique structural features and stereochemical configuration make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new biological activities and mechanisms of action associated with thiazolidinethiones, this compound is likely to remain a focal point in drug discovery efforts aimed at addressing unmet medical needs.